An In-depth Technical Guide on the Core Mechanism of Action of Gilteritinib
An In-depth Technical Guide on the Core Mechanism of Action of Gilteritinib
A Note on Terminology: Initial searches for "Ligritinib" yielded extensive results for "Gilteritinib," a well-established FMS-like tyrosine kinase 3 (FLT3) inhibitor. Conversely, "Ligritinib" is a recently proposed International Nonproprietary Name (INN) for AB801, an AXL inhibitor with limited publicly available data. Given the depth of information available and the detailed nature of the query, this guide will focus on Gilteritinib, as it is the likely intended subject of the request.
Introduction
Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. A significant subset of AML patients, approximately 30%, harbor mutations in the FMS-like tyrosine kinase 3 (FLT3) gene. These mutations, most commonly internal tandem duplications (FLT3-ITD), lead to constitutive activation of the FLT3 signaling pathway, promoting uncontrolled cell proliferation and survival, and are associated with a poor prognosis.[1]
Gilteritinib (XOSPATA®) is a second-generation, orally bioavailable small molecule inhibitor that has demonstrated significant efficacy in the treatment of relapsed or refractory FLT3-mutated AML.[2] It is a potent and selective inhibitor of both FLT3 and the AXL receptor tyrosine kinase, a key factor in resistance to other therapies.[1][3] This technical guide provides a comprehensive overview of the mechanism of action of Gilteritinib, its effects on downstream signaling pathways, quantitative data from key studies, and detailed experimental protocols.
Core Mechanism of Action: Dual FLT3 and AXL Inhibition
Gilteritinib functions as a type I tyrosine kinase inhibitor (TKI), binding to the ATP-binding pocket of the FLT3 kinase while it is in its active conformation. This allows Gilteritinib to effectively inhibit both the FLT3-ITD mutation and mutations in the tyrosine kinase domain (TKD), which are a common mechanism of resistance to type II FLT3 inhibitors.[1]
In addition to its potent activity against FLT3, Gilteritinib also inhibits the AXL receptor tyrosine kinase.[3][4] AXL is frequently overexpressed in AML and has been implicated in mediating resistance to various anticancer therapies, including other FLT3 inhibitors. By simultaneously targeting both FLT3 and AXL, Gilteritinib can potentially overcome certain resistance mechanisms and exert a more durable anti-leukemic effect.[1] The inhibition of these kinases blocks their autophosphorylation and the subsequent activation of downstream signaling pathways crucial for the survival and proliferation of leukemic cells.[3]
Downstream Signaling Pathways
The constitutive activation of FLT3 in AML leads to the aberrant activation of several key downstream signaling pathways that promote cell survival, proliferation, and inhibit apoptosis. Gilteritinib's inhibition of FLT3 and AXL effectively abrogates these signals. The primary pathways affected include:
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JAK/STAT Pathway: The Janus kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) pathway is a critical downstream effector of FLT3. Phosphorylated FLT3 recruits and activates STAT5, which then translocates to the nucleus to promote the transcription of genes involved in cell survival and proliferation. Gilteritinib's inhibition of FLT3 prevents the phosphorylation of STAT5, thereby blocking this pro-leukemic signaling cascade.
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PI3K/AKT Pathway: The Phosphoinositide 3-kinase (PI3K)/AKT pathway is another crucial survival pathway activated by FLT3. Activated AKT phosphorylates a variety of downstream targets that inhibit apoptosis and promote cell cycle progression. Gilteritinib treatment leads to a reduction in AKT phosphorylation.
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MAPK/ERK Pathway: The Mitogen-activated protein kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway is also activated by FLT3 and plays a role in cell proliferation and differentiation. Gilteritinib suppresses the phosphorylation of ERK.
The following diagram illustrates the core mechanism of action of Gilteritinib on the FLT3 signaling pathway.
Quantitative Data Summary
The potency and efficacy of Gilteritinib have been quantified in numerous preclinical and clinical studies. The following tables summarize key quantitative data.
Table 1: In Vitro Inhibitory Activity of Gilteritinib
| Target | Assay Type | IC50 (nM) | Cell Line/System | Reference |
|---|---|---|---|---|
| FLT3 | Kinase Assay | 0.29 | - | [5] |
| AXL | Kinase Assay | 0.73 | - | [5] |
| c-KIT | Kinase Assay | 230 | - | [5] |
| FLT3-ITD | Cell-based | 0.92 | MV4-11 | [5] |
| FLT3-ITD | Cell-based | 2.9 | MOLM-13 | [5] |
| FLT3-ITD | Cell-based | 1.8 | Ba/F3 | [5] |
| FLT3-D835Y | Cell-based | 1.6 | Ba/F3 | [5] |
| FLT3-ITD-D835Y | Cell-based | 2.1 | Ba/F3 | [5] |
| FLT3-ITD-F691L | Cell-based | 22 | Ba/F3 |[5] |
Table 2: Efficacy of Gilteritinib in the Phase 3 ADMIRAL Trial (Relapsed/Refractory FLT3m+ AML)
| Endpoint | Gilteritinib (n=247) | Salvage Chemotherapy (n=124) | Hazard Ratio (95% CI) | p-value | Reference |
|---|---|---|---|---|---|
| Median Overall Survival | 9.3 months | 5.6 months | 0.665 (0.518, 0.853) | 0.001 | [6] |
| CR/CRh Rate* | 34.0% | 15.3% | - | <0.001 | [7] |
*CR/CRh: Complete Remission/Complete Remission with partial hematologic recovery.
Table 3: Efficacy of Gilteritinib in the Phase 3 MORPHO Trial (Post-Transplant Maintenance)
| Endpoint | Gilteritinib | Placebo | Hazard Ratio (95% CI) | p-value | Reference |
|---|---|---|---|---|---|
| Relapse-Free Survival (Overall) | Not Met | - | 0.68 (0.46, 1.00) | 0.0518 | [8] |
| Relapse-Free Survival (MRD-positive) | 72.4% (at 2 years) | 57.4% (at 2 years) | 0.515 (0.316, 0.838) | 0.0065 | [8] |
*MRD: Measurable Residual Disease.
Experimental Protocols
The following are detailed methodologies for key experiments cited in the characterization of Gilteritinib.
1. In Vitro Kinase Inhibition Assay (TK-ELISA)
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Objective: To determine the half-maximal inhibitory concentration (IC50) of Gilteritinib against purified kinase enzymes.
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Materials:
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Purified recombinant kinases (FLT3, AXL, c-KIT)
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Biotinylated poly(Glu, Tyr) 4:1 substrate
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Streptavidin-coated microplates
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ATP
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Gilteritinib (serial dilutions)
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Anti-phosphotyrosine antibody conjugated to horseradish peroxidase (HRP)
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TMB substrate
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Stop solution (e.g., 1 M H₂SO₄)
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Plate reader
-
-
Procedure:
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Coat streptavidin microplates with the biotinylated substrate.
-
Prepare a reaction mixture containing the purified kinase, ATP, and varying concentrations of Gilteritinib in a kinase reaction buffer.
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Add the reaction mixture to the coated wells and incubate at 37°C for a specified time (e.g., 30 minutes) to allow for phosphorylation of the substrate.
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Wash the wells to remove the reaction mixture.
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Add the anti-phosphotyrosine-HRP antibody and incubate at room temperature to allow for binding to the phosphorylated substrate.
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Wash the wells to remove unbound antibody.
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Add TMB substrate and incubate in the dark until a color change is observed.
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Add the stop solution to quench the reaction.
-
Measure the absorbance at 450 nm using a microplate reader.
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Calculate the percent inhibition for each Gilteritinib concentration relative to the vehicle control and determine the IC50 value using a non-linear regression curve fit.[5]
-
2. Cell Viability Assay (MTT Assay)
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Objective: To assess the effect of Gilteritinib on the metabolic activity and viability of AML cell lines.
-
Materials:
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AML cell lines (e.g., MV4-11, MOLM-13)
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96-well cell culture plates
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Complete culture medium
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Gilteritinib (serial dilutions)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
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Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
-
Microplate reader
-
-
Procedure:
-
Seed the AML cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) and allow them to adhere or stabilize overnight.
-
Treat the cells with serial dilutions of Gilteritinib or vehicle control (DMSO) and incubate for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.
-
Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.
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Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
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Measure the absorbance at 570 nm using a microplate reader.
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Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.[9][10]
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3. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)
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Objective: To quantify the induction of apoptosis and necrosis in AML cells following treatment with Gilteritinib.
-
Materials:
-
AML cell lines
-
Gilteritinib
-
Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)
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Flow cytometer
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-
Procedure:
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Treat AML cells with Gilteritinib at various concentrations for a specified time (e.g., 48 hours).
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Harvest the cells by centrifugation and wash them twice with cold PBS.
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Resuspend the cells in 1X binding buffer at a concentration of 1 x 10⁶ cells/mL.
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Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.
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Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
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Add 400 µL of 1X binding buffer to each tube.
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Analyze the cells by flow cytometry within one hour.
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Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).[11]
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The following diagram illustrates a general experimental workflow for evaluating a kinase inhibitor like Gilteritinib.
Conclusion
Gilteritinib is a potent, second-generation FLT3 inhibitor with a dual mechanism of action that also targets the AXL receptor tyrosine kinase. By effectively blocking the autophosphorylation of these kinases, Gilteritinib inhibits critical downstream signaling pathways, including the JAK/STAT, PI3K/AKT, and MAPK/ERK pathways, leading to cell cycle arrest and apoptosis in FLT3-mutated AML cells. Its ability to inhibit both FLT3-ITD and TKD mutations, along with its activity against AXL, provides a significant advantage in overcoming resistance. The robust preclinical and clinical data, including the pivotal ADMIRAL trial, have established Gilteritinib as a key therapeutic agent for patients with relapsed or refractory FLT3-mutated AML. Further research, such as the MORPHO trial, continues to explore its role in different stages of treatment, including post-transplant maintenance.
References
- 1. benchchem.com [benchchem.com]
- 2. Gilteritinib: A Novel FLT3 Inhibitor for Relapsed/Refractory Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 3. go.drugbank.com [go.drugbank.com]
- 4. selleckchem.com [selleckchem.com]
- 5. Gilteritinib, a FLT3/AXL inhibitor, shows antileukemic activity in mouse models of FLT3 mutated acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 6. ashpublications.org [ashpublications.org]
- 7. ascopubs.org [ascopubs.org]
- 8. newsroom.astellas.com [newsroom.astellas.com]
- 9. texaschildrens.org [texaschildrens.org]
- 10. merckmillipore.com [merckmillipore.com]
- 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
